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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the GABA uptake inhibitor NNC
05-2090, with a focus on its intraperitoneal and intrathecal administration routes. This
document details its mechanism of action, summarizes key quantitative data, and provides
detailed protocols for its use in preclinical models of epilepsy and neuropathic pain.

Introduction and Mechanism of Action

NNC 05-2090, or 1-(3-(9H-Carbazol-9-yl)-1-propyl)-4-(2-methoxyphenyl)-4-piperidinol, is a
potent inhibitor of GABA transporters with moderate selectivity for the betaine/GABA
transporter 1 (BGT-1), also known as mouse GABA transporter type 2 (mMGAT2).[1][2][3] By
blocking the reuptake of GABA, the primary inhibitory neurotransmitter in the central nervous
system, NNC 05-2090 increases extracellular GABA levels, leading to enhanced GABAergic
neurotransmission.[1][4] This mechanism underlies its demonstrated anticonvulsant and
antiallodynic effects.[3][5]

Recent research has also identified a novel mechanism of action for NNC 05-2090 as an
antagonist of the neuromedin U receptor 2 (NMUR2).[6][7] In glioma cells, antagonism of
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NMUR2 by NNC 05-2090 has been shown to suppress the STATS signaling pathway, leading
to reduced cell cycle progression and tumor growth.[6][8][9]

Quantitative Data Summary

The following tables summarize the in vitro and in vivo pharmacological data for NNC 05-2090.

Table 1: In Vitro Inhibitory Activity of NNC 05-2090
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Target

Assay

IC50 / Ki

Reference

GABA Transporters

[BH]GABA Uptake (rat

cortex synaptosomes)

IC50

4.4 M

[2][10]

[BH]GABA Uptake (rat
inferior colliculus

synaptosomes)

IC50

2.5 uMm

[2]10]

Betaine/ GABA
Transporter 1 (BGT-1)

IC50

10.6 UM

[2][10]

Mouse GABA
Transporter 2
(mGAT2)

Ki

1.4 pM

[2][10]

GABA Transporter 1
(GAT-1)

IC50

29.62 UM

[10]

GABA Transporter 2
(GAT-2)

IC50

45.29 uM

[10]

GABA Transporter 3
(GAT-3)

IC50

22.51 uM

[10]

Monoamine

Transporters

Serotonin Transporter
(SERT)

IC50

5.29 uM

[5110]

Noradrenaline
Transporter (NET)

IC50

7.91 pM

[51110]

Dopamine Transporter

(DAT)

IC50

4.08 pM

[51(10]

Other Receptors
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ol-adrenergic

receptor (binding to IC50 266 nM [2][10]
prazosin)
D2 dopamine receptor

IC50 1632 nM [2][10]

(binding to spiperone)

Table 2: In Vivo Efficacy of NNC 05-2090 Following Intraperitoneal (i.p.) Administration in Mice

Model Endpoint ED50 Reference
Maximal Electroshock  Inhibition of tonic
o ) 73 umol/kg [3][10]
(MES) hindlimb extension
Sound-Induced o )
) Inhibition of tonic
Seizures (DBA/2 ) 19 ymol/kg [3][10]
) convulsions
mice)
Sound-Induced o )
) Inhibition of clonic
Seizures (DBA/2 ] 6 pumol/kg [3]
) convulsions
mice)
) o Dose-dependent
Partial Sciatic Nerve Reversal of
o ) ) effect at 0.01, 0.1, and  [10]
Ligation (PSL) mechanical allodynia

0.3 mg/kg

Table 3: In Vivo Efficacy of NNC 05-2090 Following Intrathecal (i.t.) Administration in Mice

Model Endpoint Doses Tested Reference
Partial Sciatic Nerve Reversal of 0.01, 0.1, and 0.3 (10]
Ligation (PSL) mechanical allodynia mg/kg

Signaling Pathways and Experimental Workflows

Signaling Pathways
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Caption: NNC 05-2090 inhibits GABA transporters, increasing synaptic GABA and enhancing
postsynaptic inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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